![molecular formula C23H20N6O3S B2521179 N-(2-methoxyphenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide CAS No. 1206989-99-2](/img/structure/B2521179.png)
N-(2-methoxyphenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide
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Description
N-(2-methoxyphenyl)-2-{[11-(4-methoxyphenyl)-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H20N6O3S and its molecular weight is 460.51. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis Applications
Radiosynthesis of chloroacetanilide herbicides ([phenyl-4-3H] acetochlor) and dichloroacetamide safeners ([2, 2-dimethyl-3H]R-29148) involves reductive dehalogenation and is used for studies on metabolism and mode of action of these compounds. This technique could potentially be applied to the synthesis and study of related complex acetamide compounds in research (Latli & Casida, 1995).
Green Synthesis Applications
The green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide from its nitro precursor using a novel Pd/C catalyst demonstrates an environmentally friendly approach to producing important intermediates for azo disperse dyes. Such methodologies could be adapted for the synthesis of complex acetamide compounds (Zhang Qun-feng, 2008).
Enzyme Inhibitory Activities
The synthesis and evaluation of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide compounds for their enzyme inhibitory activities against bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) show the potential of complex acetamide compounds in developing new therapeutic agents (Virk et al., 2018).
Structural Aspects and Properties
The study of structural aspects and properties of amide-containing compounds, specifically salt and inclusion compounds, highlights the importance of structural analysis in understanding the functionality and potential applications of complex acetamide compounds in material science (Karmakar et al., 2007).
Catalytic Applications
The development of versatile reagents for N-alkylacetamide synthesis demonstrates the catalytic applications of acetamide compounds in organic synthesis, suggesting potential routes for the synthesis or modification of complex acetamide molecules (Sakai et al., 2022).
Properties
IUPAC Name |
N-(2-methoxyphenyl)-2-[[11-(4-methoxyphenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-dien-5-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N6O3S/c1-31-16-9-7-15(8-10-16)18-13-19-22-25-26-23(28(22)11-12-29(19)27-18)33-14-21(30)24-17-5-3-4-6-20(17)32-2/h3-12,18-19,22,25,27H,13-14H2,1-2H3,(H,24,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNPJRSOVYVHMPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC(=O)NC5=CC=CC=C5OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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